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Compound of Interest

Compound Name: Digitalose

Cat. No.: B1209599

Welcome to the Technical Support Center for the DigiQuant™ Assay System. This guide is
designed to help researchers, scientists, and drug development professionals achieve
consistent and reliable results when quantifying digitalis glycosides.

Below you will find detailed troubleshooting guides, frequently asked questions (FAQs), and a
comprehensive experimental protocol.

Frequently Asked Questions (FAQS)

Q1: What is the principle of the DigiQuant™ assay? Al: The DigiQuant™ assay is a
competitive enzyme-linked immunosorbent assay (ELISA). In this format, a known amount of
enzyme-labeled digitalis glycoside (conjugate) competes with the digitalis glycoside in your
sample for a limited number of binding sites on a specific antibody that is pre-coated onto the
microplate wells.[1][2][3] After an incubation period, unbound components are washed away. A
substrate is then added, which reacts with the enzyme on the bound conjugate to produce a
colored product. The intensity of the color is inversely proportional to the concentration of the
digitalis glycoside in the sample; a weaker signal indicates a higher concentration of the
analyte in the sample.[1][2]

Q2: What is the typical dynamic range of this assay? A2: The typical dynamic range for
quantifying digoxin is approximately 0.25 ng/mL to 5.0 ng/mL. Samples with concentrations
expected to be outside this range should be diluted with the provided assay buffer.
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Q3: What sample types are compatible with this assay? A3: This assay is primarily designed
and validated for use with serum and plasma samples.[4] The use of other sample types, such
as cell culture supernatants or tissue homogenates, would require independent validation.

Q4: How should I store the kit components? A4: Upon receipt, store the entire kit at 4°C. Itis
crucial to ensure that kit reagents, especially the lyophilized standard, are stored according to
the protocol to prevent degradation, which can lead to poor standard curves.[5][6] Do not
freeze the kit components. Allow all reagents to equilibrate to room temperature for at least 30-
40 minutes before use.[7]

Experimental Workflow & Assay Principle
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2. Add Standards & Samples
to Plate (25 pL)

3. Add Enzyme Conjugate
to all wells (50 pL)

4. Add Antibody Solution
to all wells (50 pL)

5. Incubate
(30 min at RT)

6. Wash Plate
(CESRINES)

7. Add TMB Substrate
(100 pL)

8. Incubate in Dark
(15 min at RT)

10. Read Absorbance
at 450 nm
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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